Cas no 93133-76-7 (D-myo-Inositol,1,3,4-tris(dihydrogen phosphate))
D-myo-Inositol,1,3,4-tris(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-myo-Inositol,1,3,4-tris(dihydrogen phosphate)
- 2-(dimethylamino)ethyl 5-[2-(dimethylamino)ethoxy]-7-oxobenzo[c]fluorene-6-carboxylate
- D-myo-Inositol 1,3,4-tris-phosphate ammonium salt
- inositol 1,3,4-trisphosphate
- (2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl) dihydrogen phosphate
- 93133-76-7
- PD025882
- (2,4,5-Trihydroxy-3,6-diphosphonooxycyclohexyl) dihydrogen phosphate
- SCHEMBL98182
- D-myo-Inositol 1,4,5-trisphosphate triammonium salt
- DTXSID90868999
- METHYL5-OXO-6-PHENYLAMINO-1,2,3,5-TETRAHYDROINDOLIZINE-8-CARBOXYLATE
- 1219383-17-1
- (1S,2S,3S,4S,5R,6R)-3,5,6-trihydroxycyclohexane-1,2,4-triyl tris[dihydrogen (phosphate)]
- (1S,3S,4S)-1,3,4-TRIPHOSPHO-MYO-INOSITOL
- myo-inositol 1,3,4-trisphosphate
- CHEMBL329137
- D-myo-Inositol-1,3,4-triphosphate
- D-Myo-Inositol 1,3,4-tris(phosphate)
- DB01729
- SCHEMBL9382320
- d-myo-inositol-1,3,4-tris(dihydrogen phosphate)
- Q27092892
- C01243
- {[(1S,2R,3R,4S,5S,6S)-2,3,5-trihydroxy-4,6-bis(phosphonooxy)cyclohexyl]oxy}phosphonic acid
- D-myo-Inositol 1,3,4-trisphosphate
- I3S
- 1,3,4-Itp
- 1D-myo-inositol 1,3,4-tris(dihydrogen phosphate)
- PD008467
- 1D-myo-Inositol 1,3,4-trisphosphate
- MMWCIQZXVOZEGG-MLQGYMEPSA-N
- CHEBI:18228
- 112571-69-4
- Inositol 1,3,4-triphosphate
-
- MDL: MFCD00133232
- Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)
- InChI Key: MMWCIQZXVOZEGG-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC1C(C(C(C(C1OP(=O)(O)O)O)O)OP(=O)(O)O)O
Computed Properties
- Exact Mass: 419.962
- Monoisotopic Mass: 419.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 261A^2
- XLogP3: -7
Experimental Properties
- Density: 2.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 877.6±75.0 °C at 760 mmHg
- Flash Point: 484.5±37.1 °C
- Refractive Index: 1.635
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
D-myo-Inositol,1,3,4-tris(dihydrogen phosphate) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:−20°C
D-myo-Inositol,1,3,4-tris(dihydrogen phosphate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-214816-100 µg |
D-myo-Inositol 1,3,4-tris-phosphate ammonium salt, |
93133-76-7 | 100µg |
¥6,092.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214816-100µg |
D-myo-Inositol 1,3,4-tris-phosphate ammonium salt, |
93133-76-7 | 100µg |
¥6092.00 | 2023-09-05 | ||
| A2B Chem LLC | AH90164-1mg |
D-MYO-INOSITOL 1,3,4-TRIS-PHOSPHATE AMMONIUM SALT |
93133-76-7 | 95% | 1mg |
$523.00 | 2025-07-08 | |
| BAI LING WEI Technology Co., Ltd. | M64Q-0134-100g |
93133-76-7 | 100g |
¥750 | 2025-07-08 | |||
| BAI LING WEI Technology Co., Ltd. | M64Q-0134-500g |
93133-76-7 | 500g |
¥3420 | 2025-07-08 | |||
| BAI LING WEI Technology Co., Ltd. | M64Q-0134-1mg |
93133-76-7 | 1mg |
¥6030 | 2025-07-08 | |||
| SHENG KE LU SI SHENG WU JI SHU | sc-100g |
D-myo-Inositol 1,3,4-tris-phosphate ammonium salt |
93133-76-7 | 100g |
¥9138.00 | 2025-07-08 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | M64_Q-0134-100g |
Inositol 1 3 4-trisphosphate (Ins(1 3 4)P3) |
93133-76-7 | nan | 100g |
¥750.00 | 2025-07-08 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | M64_Q-0134-500g |
Inositol 1 3 4-trisphosphate (Ins(1 3 4)P3) |
93133-76-7 | nan | 500g |
¥3420.00 | 2025-07-08 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | M64_Q-0134-1mg |
Inositol 1 3 4-trisphosphate (Ins(1 3 4)P3) |
93133-76-7 | nan | 1mg |
¥6030.00 | 2025-07-08 |
D-myo-Inositol,1,3,4-tris(dihydrogen phosphate) Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on D-myo-Inositol,1,3,4-tris(dihydrogen phosphate)
D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate): A Comprehensive Overview
D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate) (CAS No. 93133-76-7) is a complex organic compound that plays a significant role in various biological processes. This compound, also known as inositol 1,3,4-trisphosphate or Ins(1,3,4)P3, is a key signaling molecule in cellular communication and regulation. In this comprehensive overview, we will delve into the chemical structure, biological functions, and recent research advancements related to this important compound.
Chemical Structure and Properties
D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate) is a derivative of inositol, a cyclic sugar alcohol that is widely distributed in nature. The compound features a six-carbon inositol ring with three phosphate groups attached at the 1, 3, and 4 positions. The molecular formula of Ins(1,3,4)P3 is C6H15O15P3, and its molecular weight is approximately 378.08 g/mol. The presence of multiple hydroxyl and phosphate groups confers high water solubility and makes it an ideal candidate for intracellular signaling.
Biological Functions
D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate) is primarily involved in the phosphoinositide signaling pathway. This pathway is crucial for various cellular processes such as calcium mobilization, vesicle trafficking, and gene expression. When an extracellular signal binds to a G-protein-coupled receptor (GPCR), it activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 releases calcium from intracellular stores, Ins(1,3,4)P3 modulates the activity of specific enzymes and ion channels.
Roles in Disease Pathogenesis
The dysregulation of D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate)-mediated signaling has been implicated in several diseases. For instance, alterations in the levels of this compound have been observed in neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have also highlighted its potential role in cancer progression. Research has shown that elevated levels of Ins(1,3,4)P3 can promote cell proliferation and inhibit apoptosis in certain cancer cell lines.
Clinical Applications and Therapeutic Potential
The therapeutic potential of modulating D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate)-mediated signaling pathways is an area of active research. Several studies have explored the use of small molecule inhibitors and activators to target specific enzymes involved in the production and degradation of this compound. For example, inhibitors of phospholipase C have shown promise in reducing calcium mobilization and preventing pathological conditions associated with excessive intracellular calcium levels.
Laboratory Techniques and Analytical Methods
The accurate quantification of D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate) is essential for understanding its role in cellular processes. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for the detection and quantification of this compound in biological samples. Additionally, enzyme-linked immunosorbent assays (ELISAs) and radioimmunoassays (RIAs) are employed to measure the levels of related metabolites such as IP3.
FUTURE DIRECTIONS AND RESEARCH FRONTIERS
The study of D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate)-mediated signaling continues to evolve with advancements in molecular biology and pharmacology. Future research may focus on identifying novel targets for therapeutic intervention and developing more specific inhibitors or activators to modulate this signaling pathway. Additionally, the use of advanced imaging techniques such as fluorescence resonance energy transfer (FRET) will provide deeper insights into the dynamic interactions between this compound and its cellular targets.
In conclusion,D-myo-Inositol, 1,3,4-tris(dihydrogen phosphate) strong > represents a critical component of cellular signaling pathways with far-reaching implications for health and disease. Continued research into its biological functions and therapeutic potential will undoubtedly contribute to our understanding of complex biological processes and the development of new treatment strategies. p >
93133-76-7 (D-myo-Inositol,1,3,4-tris(dihydrogen phosphate)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)